Cas no 439121-65-0 (<br>(3,4-Dimethyl-6-oxo-1,6-dihydro-pyrano[2,3-c]pyrazol-5-yl)-acetic acid ethy l ester)

• Product Name: <br>(3,4-Dimethyl-6-oxo-1,6-dihydro-pyrano[2,3-c]pyrazol-5-yl)-acetic acid ethy l ester
• CAS No: 439121-65-0
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 3076719
• PubChem ID: 652451
• Update Time: 2025-10-18

<br>(3,4-Dimethyl-6-oxo-1,6-dihydro-pyrano[2,3-c]pyrazol-5-yl)-acetic acid ethy l ester Chemical and Physical Properties

Names and Identifiers

• <br>(3,4-Dimethyl-6-oxo-1,6-dihydro-pyrano[2,3-c]pyrazol-5-yl)-acetic acid ethy l ester
• MLS000072456
• CHEBI:122096
• AKOS000546110
• SR-01000388715-1
• cid_652451
• Oprea1_197672
• Q27210733
• AKOS024281105
• SMR000012200
• ETHYL 2-(3,4-DIMETHYL-6-OXO-2,6-DIHYDROPYRANO[2,3-C]PYRAZOL-5-YL)ACETATE
• 2-(3,4-dimethyl-6-oxo-2H-pyrano[2,3-c]pyrazol-5-yl)acetic acid ethyl ester
• BAS 03316327
• ethyl 2-(3,4-dimethyl-6-oxidanylidene-2H-pyrano[2,3-c]pyrazol-5-yl)ethanoate
• ethyl 2-(3,4-dimethyl-6-oxo-2H-pyrano[2,3-c]pyrazol-5-yl)acetate
• 2-(6-keto-3,4-dimethyl-2H-pyrano[2,3-c]pyrazol-5-yl)acetic acid ethyl ester
• ethyl (3,4-dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetate
• 439121-65-0
• 5-carbethoxymethyl-3,4-dimethylpyrano[2,3-c]pyrazol-6-one
• BDBM70274
• STK036853
• (3,4-Dimethyl-6-oxo-1,6-dihydro-pyrano[2,3-c]pyrazol-5-yl)-acetic acid ethyl ester
• SR-01000388715
• ethyl 2-{3,4-dimethyl-6-oxo-2H-pyrano[2,3-c]pyrazol-5-yl}acetate
• CHEMBL1302625
• Ethyl 2-(3,4-dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetate
• Oprea1_160782
• Ethyl2-(3,4-dimethyl-6-oxo-1,6-dihydropyrano[2,3-c]pyrazol-5-yl)acetate
• HMS2180O07

• MDL： MFCD02632210
• Inchi： 1S/C12H14N2O4/c1-4-17-9(15)5-8-6(2)10-7(3)13-14-11(10)18-12(8)16/h4-5H2,1-3H3,(H,13,14)
• InChI Key： UMYOGGJGUNRABU-UHFFFAOYSA-N
• SMILES： O1C(C(CC(=O)OCC)=C(C)C2C1=NNC=2C)=O

Computed Properties

• Exact Mass: 250.09535693Da
• Monoisotopic Mass: 250.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.3Ų

Additional information on <br>(3,4-Dimethyl-6-oxo-1,6-dihydro-pyrano[2,3-c]pyrazol-5-yl)-acetic acid ethy l ester

Chemical Compound CAS No. 439121-65-0: (3,4-Dimethyl-6-oxo-1,6-dihydro-pyrano[2,3-c]pyrazol-5-yl)-acetic acid ethyl ester

The compound with CAS No. 439121-65-0, known as (3,4-Dimethyl-6-oxo-1,6-dihydro-pyrano[2,3-c]pyrazol-5-yl)-acetic acid ethyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrano[2,3-c]pyrazole derivatives, which are known for their unique structural features and potential biological activities. The molecule's structure incorporates a pyrano[2,3-c]pyrazole ring system with specific substituents that contribute to its functional properties.

The pyrano[2,3-c]pyrazole moiety is a heterocyclic structure that combines a pyran ring and a pyrazole ring in a fused arrangement. This structural feature is significant because it can influence the compound's stability, solubility, and interactions with biological systems. The presence of the acetic acid ethyl ester group further enhances the molecule's versatility by introducing an ester functional group that can participate in various chemical reactions or serve as a bioisostere in drug design.

Recent studies have highlighted the potential of pyrano[2,3-c]pyrazole derivatives as promising candidates for drug development. For instance, research has shown that these compounds may exhibit anti-inflammatory properties by modulating key enzymes involved in inflammatory pathways. Additionally, their ability to act as inhibitors of certain kinases makes them valuable leads in the search for novel therapeutic agents.

The synthesis of (3,4-Dimethyl-6-oxo-1,6-dihydro-pyrano[2,3-c]pyrazol-5-yl)-acetic acid ethyl ester typically involves multi-step organic reactions. These steps often include cyclization processes to form the pyrano[2,3-c]pyrazole ring system and subsequent functionalization to introduce substituents such as the acetic acid ethyl ester group. The optimization of these synthetic routes is an active area of research to improve yields and reduce costs.

In terms of applications, this compound has shown potential in various areas beyond pharmacology. For example, its structural properties make it a candidate for use in materials science applications such as organic electronics or catalysis. Researchers are also exploring its role as a building block for more complex molecules with enhanced functionality.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. By modifying the substituents on the pyrano[2,3-c]pyrazole ring or the acetic acid ethyl ester group, scientists can tailor the molecule's pharmacokinetics to enhance its efficacy and reduce side effects. This approach aligns with current trends in personalized medicine and precision healthcare.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the compound's interactions with biological targets at the molecular level. These studies have revealed that the spatial arrangement of substituents on the pyrano[2,3-c]pyrazole ring plays a critical role in determining binding affinity and selectivity towards specific proteins or enzymes.

In conclusion, CAS No. 439121-65_0 represents a compound with significant potential across multiple scientific disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications,_this compound is poised to make meaningful contributions to fields ranging from drug discovery to materials science.